Cas no 861600-96-6 (1H-Benzimidazole, 7-methyl-5-nitro-)

• Product Name: 1H-Benzimidazole, 7-methyl-5-nitro-
• CAS No: 861600-96-6
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• CID: 718365
• PubChem ID: 45120799
• Update Time: 2025-10-28

1H-Benzimidazole, 7-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 7-methyl-5-nitro-
• 861600-96-6
• 4-Methyl-6-nitro-1H-benzo[d]imidazole

• Inchi： 1S/C8H7N3O2/c1-5-2-6(11(12)13)3-7-8(5)10-4-9-7/h2-4H,1H3,(H,9,10)
• InChI Key： OENWEVLTEUXGAX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C)C2=C(C=1)NC=N2)=O

Computed Properties

• Exact Mass: 177.054
• Monoisotopic Mass: 177.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.5A^2
• XLogP3: 1.7

Additional information on 1H-Benzimidazole, 7-methyl-5-nitro-

1H-Benzimidazole, 7-methyl-5-nitro- (CAS No. 861600-96-6): A Comprehensive Overview

1H-Benzimidazole, 7-methyl-5-nitro- (CAS No. 861600-96-6) is a significant compound in the field of pharmaceutical chemistry, known for its versatile applications in drug discovery and medicinal research. This compound, characterized by its nitro and methyl substituents on the benzimidazole core, has garnered considerable attention due to its potential pharmacological properties. The benzimidazole scaffold is a well-documented heterocyclic system with a broad spectrum of biological activities, making derivatives like 1H-Benzimidazole, 7-methyl-5-nitro- valuable in the development of novel therapeutic agents.

The structural features of 1H-Benzimidazole, 7-methyl-5-nitro- contribute to its unique chemical and biological properties. The presence of a nitro group at the 5-position and a methyl group at the 7-position introduces specific electronic and steric effects that can modulate the compound's interactions with biological targets. These modifications enhance the compound's potential as a lead molecule in drug design, particularly in targeting enzymes and receptors involved in various diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of benzimidazole derivatives. Research has demonstrated that these compounds exhibit a wide range of biological activities, including antiviral, antibacterial, anti-inflammatory, and anticancer properties. The nitro group in 1H-Benzimidazole, 7-methyl-5-nitro- plays a crucial role in its reactivity and interaction with biological systems. It can participate in hydrogen bonding and other non-covalent interactions, which are essential for binding to biological targets with high affinity.

The synthesis of 1H-Benzimidazole, 7-methyl-5-nitro- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the nitro group at the 5-position typically involves nitration reactions, while the methylation at the 7-position can be achieved through various alkylation methods. These synthetic pathways highlight the compound's complexity and the expertise required to produce it in a pharmaceutical-grade form.

The pharmacological evaluation of 1H-Benzimidazole, 7-methyl-5-nitro- has revealed promising results in preclinical studies. Researchers have investigated its potential as an inhibitor of kinases and other enzymes involved in cancer progression. The nitro group's ability to engage in redox reactions makes it particularly interesting for developing prodrugs or compounds that can be activated by physiological conditions. This property could enhance the therapeutic efficacy of 1H-Benzimidazole, 7-methyl-5-nitro- while minimizing side effects.

In addition to its applications in oncology, 1H-Benzimidazole, 7-methyl-5-nitro- has shown promise in treating infectious diseases. The benzimidazole core is known to interact with DNA and RNA molecules, making it a potential candidate for antiviral therapies. Recent studies have explored its activity against viruses such as herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The presence of both nitro and methyl groups enhances its binding affinity to viral proteins, potentially leading to more effective antiviral agents.

The compound's anti-inflammatory properties have also been studied extensively. Inflammatory processes are central to many chronic diseases, including arthritis and autoimmune disorders. Benzimidazole derivatives like 1H-Benzimidazole, 7-methyl-5-nitro- have been shown to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in producing pro-inflammatory mediators like prostaglandins and leukotrienes.

The development of new drugs often involves optimizing existing scaffolds to improve their pharmacokinetic profiles. In the case of 1H-Benzimidazole, 7-methyl-5-nitro-, researchers have focused on enhancing its solubility, bioavailability, and metabolic stability. Strategies such as prodrug design and chemical modifications have been employed to achieve these goals. For instance, incorporating polar functional groups or using polymers to enhance solubility can improve drug delivery systems.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques have been used extensively to predict the binding modes of 1H-Benzimidazole, 7-methyl-5-nitro- to target proteins. These studies provide valuable insights into how the compound interacts with biological systems at a molecular level. By understanding these interactions, researchers can design more effective drugs with improved target specificity and reduced side effects.

The future prospects for 1H-Benzimidazole, 7-methyl-5-nitro- are promising as ongoing research continues to uncover new therapeutic applications. Advances in synthetic chemistry and drug delivery systems will further enhance its potential as a lead molecule for novel therapeutics. Collaborative efforts between academia and industry are essential to translate these findings into clinical trials and ultimately bring new treatments to patients worldwide.